Cas no 120727-58-4 ((4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone)

(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone is a silane-protected benzophenone derivative widely utilized in organic synthesis and pharmaceutical research. The tert-butyldimethylsilyl (TBS) group serves as a robust protecting group for phenolic hydroxyl functionalities, enhancing stability under reactive conditions while allowing selective deprotection when required. This compound is particularly valuable in multi-step syntheses, where orthogonal protection strategies are essential. Its high purity and well-defined reactivity profile make it a reliable intermediate for constructing complex molecular architectures, including bioactive compounds and advanced materials. The TBS ether moiety ensures compatibility with a broad range of reagents, enabling efficient transformations in sensitive synthetic routes.

(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone structure

120727-58-4 structure

Product Name:(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone

CAS No:120727-58-4

MF:C₁₉H₂₄O₂Si

MW:312.4781665802

CID:1071921

PubChem ID:15257670

Update Time:2025-10-14

(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone Chemical and Physical Properties

Names and Identifiers

- (4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone
- 4-(tert-butyl-dimethylsilyloxy)benzophenone
- [4-[tert-butyl(dimethyl)silyl]oxyphenyl]-phenylmethanone
- 120727-58-4
- SCHEMBL5280416
- Inchi： 1S/C19H24O2Si/c1-19(2,3)22(4,5)21-17-13-11-16(12-14-17)18(20)15-9-7-6-8-10-15/h6-14H,1-5H3
- InChI Key： KIIGCJKVELDBJO-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

Exact Mass: 312.154556538g/mol
Monoisotopic Mass: 312.154556538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3Å²

(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B692320-1g	(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone	120727-58-4	1g	$ 201.00	2023-04-18
TRC	B692320-5g	(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone	120727-58-4	5g	$ 597.00	2023-04-18
TRC	B692320-10g	(4-(tert-Butyldimethylsilanyloxy)phenyl)phenylmethanone	120727-58-4	10g	$ 965.00	2023-04-18